Cas no 2228278-67-7 (1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine
• CAS No: 2228278-67-7
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6595055
• PubChem ID: 165679000
• Update Time: 2025-06-12

1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine
• 1-[2-(4-bromo-2-fluoro-6-methoxyphenyl)ethyl]cyclopropan-1-amine
• EN300-1924749
• 2228278-67-7

• Inchi： 1S/C12H15BrFNO/c1-16-11-7-8(13)6-10(14)9(11)2-3-12(15)4-5-12/h6-7H,2-5,15H2,1H3
• InChI Key： SHWVXLPNNNLRBA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CCC1(CC1)N)F

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 2228278-67-7)

The compound 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 2228278-67-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex name reflects its intricate chemical architecture, featuring a cyclopropane ring, a phenyl group substituted with bromo, fluoro, and methoxy functionalities, and an amine group. This combination of structural elements makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for novel small-molecule compounds with tailored properties has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in compounds like 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine due to their potential to modulate biological pathways or serve as intermediates in synthesizing more complex molecules. The presence of halogen atoms (bromine and fluorine) enhances its reactivity and binding affinity, making it a valuable scaffold for designing targeted therapies.

The synthesis of CAS No. 2228278-67-7 typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Its physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its application in drug formulation. Recent studies have explored its potential as a bioactive compound, with preliminary data suggesting interactions with specific enzyme targets. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action.

From an industrial perspective, 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine is also being investigated for its role in agrochemical innovation. The fluoro and bromo substituents contribute to its potential as a pesticide intermediate, offering improved efficacy and environmental compatibility. This aligns with the growing focus on sustainable agriculture and the need for safer, more efficient crop protection solutions.

For researchers and manufacturers, understanding the spectroscopic data (NMR, MS, IR) of this compound is essential for quality control and regulatory compliance. The compound's CAS registry number (2228278-67-7) ensures precise identification in global chemical databases, facilitating collaboration and innovation. As the scientific community continues to explore its applications, 1-2-(4-bromo-2-fluoro-6-methoxyphenyl)ethylcyclopropan-1-amine stands out as a versatile building block in modern chemistry.

In conclusion, CAS No. 2228278-67-7 represents a fascinating intersection of medicinal chemistry and material science. Its unique structure and functional groups open doors to diverse applications, from drug development to agrochemicals. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.